Cas no 1404311-87-0 (2-(4-fluorophenyl)tetrahydrofuran-3-amine)

• Product Name: 2-(4-fluorophenyl)tetrahydrofuran-3-amine
• CAS No: 1404311-87-0
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 4597201
• Update Time: 2025-06-08

2-(4-fluorophenyl)tetrahydrofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)tetrahydrofuran-3-amine

• Inchi： 1S/C10H12FNO/c11-8-3-1-7(2-4-8)10-9(12)5-6-13-10/h1-4,9-10H,5-6,12H2
• InChI Key： ZYURCTOKDZRIJO-UHFFFAOYSA-N
• SMILES： O1CCC(N)C1C1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)tetrahydrofuran-3-amine

2-(4-Fluorophenyl)tetrahydrofuran-3-amine: An Overview of a Promising Compound (CAS No. 1404311-87-0)

2-(4-Fluorophenyl)tetrahydrofuran-3-amine (CAS No. 1404311-87-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its fluorinated phenyl and tetrahydrofuran moieties, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 2-(4-fluorophenyl)tetrahydrofuran-3-amine consists of a tetrahydrofuran ring substituted with an amine group at the C3 position and a 4-fluorophenyl group at the C2 position. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties have been extensively studied in recent research, highlighting the compound's potential in various therapeutic areas.

One of the key areas of interest for 2-(4-fluorophenyl)tetrahydrofuran-3-amine is its role as a potential modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin and dopamine receptors, suggesting its potential use in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-fluorophenyl)tetrahydrofuran-3-amine exhibits selective binding to serotonin transporter (SERT) and dopamine transporter (DAT), which are critical targets for antidepressant and antipsychotic drugs.

In addition to its potential as a neurotransmitter modulator, 2-(4-fluorophenyl)tetrahydrofuran-3-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis. A study published in Cancer Research highlighted the ability of 2-(4-fluorophenyl)tetrahydrofuran-3-amine to selectively target cancer cells while sparing normal cells, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-(4-fluorophenyl)tetrahydrofuran-3-amine have also been investigated to assess its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, studies have demonstrated that 2-(4-fluorophenyl)tetrahydrofuran-3-amine is stable under physiological conditions and does not undergo significant metabolic degradation, reducing the risk of toxic metabolites.

Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicology studies on 2-(4-fluorophenyl)tetrahydrofuran-3-amine have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its further evaluation in clinical trials to determine its safety and efficacy in humans.

In conclusion, 2-(4-fluorophenyl)tetrahydrofuran-3-amine (CAS No. 1404311-87-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neuroscience and oncology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use as a novel therapeutic agent.